Cas no 1858249-97-4 (5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride)

• Product Name: 5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride
• CAS No: 1858249-97-4
• MF: C₆H₄Cl₃N₃
• MW: 224.475057601929
• MDL: MFCD27922575
• CID: 4789189
• Update Time: 2025-06-14

5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride
• 5,7-DICHLORO-IMIDAZO[1,2-A]PYRIMIDINE HCL
• CL3457
• 5,7-Dichloro-imidazo[1,2-a]pyrimidine hydrochloride

• MDL： MFCD27922575
• Inchi： 1S/C6H3Cl2N3.ClH/c7-4-3-5(8)11-2-1-9-6(11)10-4;/h1-3H;1H
• InChI Key： RJFZWXDKYCMIDR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC2=NC=CN21)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Topological Polar Surface Area: 30.2

Experimental Properties

• Color/Form: White to Yellow Solid

5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride

Comprehensive Overview of 5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride (CAS No. 1858249-97-4)

5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride (CAS No. 1858249-97-4) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This imidazo[1,2-a]pyrimidine derivative is gaining attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's dichloro-substituted structure enhances its reactivity, enabling efficient modifications for tailored applications. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug discovery, computational models frequently reference 5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride as a scaffold for virtual screening, aligning with trends in high-throughput screening (HTS) and fragment-based drug design.

In agrochemicals, this compound's chlorinated imidazopyrimidine core contributes to its herbicidal and fungicidal properties. As sustainable agriculture gains momentum, researchers are investigating its eco-friendly derivatives to replace traditional pesticides. The demand for green chemistry solutions has spurred interest in optimizing its synthesis to reduce waste and energy consumption, addressing ESG (Environmental, Social, and Governance) concerns in the chemical industry.

Analytical characterization of CAS No. 1858249-97-4 involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. Quality control protocols are critical, as impurities can affect downstream applications. The compound's stability under various pH conditions and solubility profiles are frequently studied, reflecting its adaptability in formulation development.

From a commercial perspective, 5,7-Dichloroimidazo[1,2-a]pyrimidine hydrochloride is supplied by specialized fine chemical manufacturers under strict Good Manufacturing Practices (GMP). Its pricing and availability are influenced by raw material costs and regulatory compliance, particularly in regions emphasizing REACH and FDA guidelines. Custom synthesis services often include this compound in their catalogs, catering to contract research organizations (CROs) and academic labs.

Future directions for this compound include exploring its structure-activity relationships (SAR) to design novel analogs with improved efficacy. Collaborative efforts between academia and industry are expected to accelerate its adoption in precision medicine and smart farming technologies. As the scientific community prioritizes molecular diversity, 1858249-97-4 remains a versatile building block for innovation.